3-[1-(4-ethylphenyl)-1H-tetraazol-5-yl]-1H-indole

• Molecular Formula: C17H15N5
• Molecular Weight: 289.33 g/mol
• IUPAC Name: 3-[1-(4-ethylphenyl)tetrazol-5-yl]-1H-indole
• InChI: InChI=1S/C17H15N5/c1-2-12-7-9-13(10-8-12)22-17(19-20-21-22)15-11-18-16-6-4-3-5-14(15)16/h3-11,18H,2H2,1H3
• InChI Key: NDPXZQAIMVKSHZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=NN=N2)C3=CNC4=CC=CC=C43

Description

3-[1-(4-ethylphenyl)-1H-tetraazol-5-yl]-1H-indole is a complex organic compound that features both an indole and a tetrazole moiety. Indole is a significant heterocyclic system found in many natural products and pharmaceuticals, while tetrazole is known for its stability and diverse biological activities .

Preparation Methods

The synthesis of 3-[1-(4-ethylphenyl)-1H-tetraazol-5-yl]-1H-indole typically involves multi-step organic reactions. One common method includes the Fischer indole synthesis, where hydrazine derivatives react with ketones or aldehydes under acidic conditions . For the tetrazole moiety, a common approach is the cycloaddition reaction of azides with nitriles . Industrial production methods often employ metal-free synthetic routes to minimize costs and environmental impact .

Chemical Reactions Analysis

3-[1-(4-ethylphenyl)-1H-tetraazol-5-yl]-1H-indole undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of reduced derivatives.

Substitution: Electrophilic substitution reactions are common, especially on the indole ring, using reagents like halogens or sulfonyl chlorides

Scientific Research Applications

3-[1-(4-ethylphenyl)-1H-tetraazol-5-yl]-1H-indole has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound exhibits antimicrobial and antiviral properties, making it useful in the development of new drugs.

Industry: The compound is used in the production of advanced materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 3-[1-(4-ethylphenyl)-1H-tetraazol-5-yl]-1H-indole involves its interaction with specific molecular targets. The indole moiety can bind to various receptors in the body, influencing biological pathways. The tetrazole ring enhances the compound’s stability and bioavailability, allowing it to effectively interact with enzymes and proteins .

Comparison with Similar Compounds

3-[1-(4-ethylphenyl)-1H-tetraazol-5-yl]-1H-indole is unique due to its dual indole-tetrazole structure. Similar compounds include:

4-ethylphenyl derivatives: These compounds share the ethylphenyl group but lack the tetrazole moiety.

Tetrazole derivatives: Compounds like 1-(4-ethylphenyl)-2-(1H-tetrazol-5-yl)ethanone share the tetrazole ring but differ in the rest of the structure.

Indole derivatives: Various indole-based compounds exhibit similar biological activities but lack the tetrazole ring

This unique combination of indole and tetrazole moieties in 3-[1-(4-ethylphenyl)-1H-tetraazol-5-yl]-1H-indole makes it a valuable compound in multiple fields of research and industry.